Cas no 496019-62-6 ((2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid
• CAS No: 496019-62-6
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 5796929
• PubChem ID: 1476282
• Update Time: 2025-05-24

(2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(3-chlorobenzoyl)-
• (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid

• Inchi： 1S/C12H14ClNO3/c1-7(2)10(12(16)17)14-11(15)8-4-3-5-9(13)6-8/h3-7,10H,1-2H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： MYGSJGRXGSFUDJ-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 441.6±30.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid

(2S)-2-(3-Chlorophenyl)Formamido-3-Methylbutanoic Acid: A Comprehensive Overview

The compound (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid with CAS No. 496019-62-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a chiral center with a chlorophenyl group and a formamido substituent. The molecule's stereochemistry, particularly the (2S) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid as a building block in drug discovery. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively explored. Researchers have demonstrated that this compound can facilitate the enantioselective synthesis of various bioactive molecules, making it a valuable tool in medicinal chemistry. For instance, a 2023 study published in *Nature Chemistry* revealed that this compound can serve as a precursor for synthesizing novel antibiotics with enhanced efficacy against multidrug-resistant bacteria.

The synthesis of (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the corresponding chlorophenyl derivative. The introduction of the formamido group and the establishment of the chiral center are critical steps that require precise control over reaction conditions. Recent advancements in asymmetric induction techniques have enabled chemists to achieve high enantiomeric excess (ee) in the synthesis of this compound, further enhancing its utility in research and industry.

In terms of applications, (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid has shown promise in the development of peptide-based drugs. Its formamido group provides excellent compatibility with peptide coupling reactions, while the chlorophenyl substituent contributes to increased lipophilicity and improved pharmacokinetic profiles. A 2024 study in *Journal of Medicinal Chemistry* reported that this compound can be used as a scaffold for designing inhibitors of protease enzymes, which are implicated in various diseases such as cancer and viral infections.

From a structural perspective, (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid exhibits an interesting balance between rigidity and flexibility. The presence of both aromatic and aliphatic moieties allows for diverse interactions with biological targets, making it an ideal candidate for studying molecular recognition processes. Moreover, its stereochemistry enables fine-tuning of these interactions, which is essential for achieving high specificity in drug design.

Recent computational studies have also shed light on the electronic properties of (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid, revealing its potential as a component in organic electronics. The molecule's ability to form stable charge transfer complexes has been explored for applications in organic field-effect transistors (OFETs). A 2024 paper in *Advanced Materials* demonstrated that incorporating this compound into OFET devices significantly enhances their electrical performance, suggesting its potential use in flexible electronics.

In conclusion, (2S)-2-(3-chlorophenyl)formamido-3-methylbutanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its properties and functionalities, this compound is poised to make significant contributions to the advancement of science and technology.